Cas no 444613-00-7 (5-(Chloromethyl)-4-[(2-phenylethoxy)methyl]-2-[4-(trifluoromethyl)phenyl]thiazole)

• Product Name: 5-(Chloromethyl)-4-[(2-phenylethoxy)methyl]-2-[4-(trifluoromethyl)phenyl]thiazole
• CAS No: 444613-00-7
• MF: C₂₀H₁₇ClF₃NOS
• MW: 411.868293523788
• CID: 6602952
• Update Time: 2025-10-16

5-(Chloromethyl)-4-[(2-phenylethoxy)methyl]-2-[4-(trifluoromethyl)phenyl]thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-4-[(2-phenylethoxy)methyl]-2-[4-(trifluoromethyl)phenyl]thiazole

• Inchi： 1S/C20H17ClF3NOS/c21-12-18-17(13-26-11-10-14-4-2-1-3-5-14)25-19(27-18)15-6-8-16(9-7-15)20(22,23)24/h1-9H,10-13H2
• InChI Key： DBMWNYLLBUUZDY-UHFFFAOYSA-N
• SMILES： S1C(CCl)=C(COCCC2=CC=CC=C2)N=C1C1=CC=C(C(F)(F)F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 5-(Chloromethyl)-4-[(2-phenylethoxy)methyl]-2-[4-(trifluoromethyl)phenyl]thiazole

Introduction to 5-(Chloromethyl)-4-[(2-phenylethoxy)methyl]-2-[4-(trifluoromethyl)phenyl]thiazole (CAS No. 444613-00-7)

5-(Chloromethyl)-4-[(2-phenylethoxy)methyl]-2-[4-(trifluoromethyl)phenyl]thiazole (CAS No. 444613-00-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thiazole ring, a chloromethyl group, and a trifluoromethyl-substituted phenyl moiety. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a common scaffold in many biologically active molecules. It is known for its ability to enhance the pharmacological properties of compounds, such as improving their solubility, stability, and bioavailability. The presence of the chloromethyl group in the structure of 5-(Chloromethyl)-4-[(2-phenylethoxy)methyl]-2-[4-(trifluoromethyl)phenyl]thiazole adds reactivity and can be used for further derivatization or conjugation with other functional groups. This feature makes the compound a valuable intermediate in the synthesis of more complex molecules.

The trifluoromethyl-substituted phenyl moiety is another key structural element that contributes to the compound's biological activity. Trifluoromethyl groups are known for their electron-withdrawing properties, which can influence the electronic distribution within the molecule and affect its interactions with biological targets. This moiety has been extensively studied in drug design due to its ability to enhance metabolic stability and improve binding affinity to specific receptors.

Recent research has focused on the potential therapeutic applications of 5-(Chloromethyl)-4-[(2-phenylethoxy)methyl]-2-[4-(trifluoromethyl)phenyl]thiazole. Studies have shown that this compound exhibits promising activity against various diseases, including cancer and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry reported that this thiazole derivative demonstrated significant cytotoxic effects against several cancer cell lines, suggesting its potential as an anticancer agent.

In addition to its anticancer properties, 5-(Chloromethyl)-4-[(2-phenylethoxy)methyl]-2-[4-(trifluoromethyl)phenyl]thiazole has also been investigated for its neuroprotective effects. Research conducted at the University of California found that this compound could protect neurons from oxidative stress-induced damage, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 5-(Chloromethyl)-4-[(2-phenylethoxy)methyl]-2-[4-(trifluoromethyl)phenyl]thiazole have also been studied in detail. In vitro and in vivo experiments have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity allows it to cross biological membranes easily, while its metabolic stability ensures that it remains active in the body for an extended period.

Safety and toxicity assessments are crucial for any potential drug candidate. Preliminary studies have indicated that 5-(Chloromethyl)-4-[(2-phenylethoxy)methyl]-2-[4-(trifluoromethyl)phenyl]thiazole exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully understand its safety profile and to identify any potential side effects.

In conclusion, 5-(Chloromethyl)-4-[(2-phenylethoxy)methyl]-2-[4-(trifluoromethyl)phenyl]thiazole (CAS No. 444613-00-7) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its unique structural features make it a valuable candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to uncover more about its therapeutic potential and pave the way for new treatments for various diseases.